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Compound Name: Acid Brown 14

Cat. No.: B1668934 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Acid Brown 14, also known by its Colour Index name C.I. 20195, is a double azo dye

characterized by its red-light brown hue.[1] As a water-soluble anionic dye, it finds its primary

application in the coloring of protein fibers such as wool and silk, as well as polyamides like

nylon.[1][2] Its utility also extends to the leather industry.[1] This document provides a

comprehensive technical overview of Acid Brown 14, including its chemical and physical

properties, a detailed synthesis protocol, toxicological profile, and analytical methodologies.

The information is intended to serve as a foundational resource for researchers and

professionals in chemistry, toxicology, and materials science.

Chemical and Physical Properties
Acid Brown 14 is a sodium salt of a sulfonated aromatic azo compound.[3] Its chemical

structure and properties are summarized in the tables below.

Table 1: Chemical Identification and Structure
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Parameter Value

IUPAC Name

disodium;4-[[2,4-dihydroxy-5-[(4-

sulfonatonaphthalen-1-

yl)diazenyl]phenyl]diazenyl]naphthalene-1-

sulfonate

Synonyms
C.I. Acid Brown 14, C.I. 20195, Resorcinol

Brown R, Acid Brown R[1]

CAS Number 5850-16-8[1]

Molecular Formula C₂₆H₁₆N₄Na₂O₈S₂[1]

Molecular Weight 622.54 g/mol [1]

Chemical Class Double Azo Dye[1]

Table 2: Physical and Chemical Properties
Property Value

Appearance Red-brown powder[4]

Solubility in Water 1.55 g/L at 20°C[2]

Solubility in Ethanol Slightly soluble (yellow-brown solution)[1]

Behavior in Strong Acid
Deep red in concentrated H₂SO₄, turns yellow-

brown upon dilution[1]

Behavior in Strong Base
Red wine color in concentrated NaOH

solution[1]

Density 1.744 g/cm³ at 20°C[2]

Vapor Pressure 0.001 Pa at 25°C[2]

Synthesis of Acid Brown 14
The synthesis of Acid Brown 14 is a classic example of diazo coupling, a fundamental reaction

in the production of azo dyes. The process involves the diazotization of two molar equivalents
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of 4-aminonaphthalene-1-sulfonic acid, which are then coupled to one molar equivalent of

resorcinol.[1]

Diagram: Synthesis Workflow of Acid Brown 14

Step 1: Diazotization

Step 2: Azo Coupling Step 3: Isolation and Purification

4-Aminonaphthalene-1-sulfonic acid
Diazonium Salt of

4-Aminonaphthalene-1-sulfonic acid
  (2 eq)

NaNO₂ + HCl

Acid Brown 14

  (2 eq)

Resorcinol Salting Out Filtration Drying Final Product:
Acid Brown 14 Powder

Click to download full resolution via product page

Caption: A simplified workflow for the synthesis of Acid Brown 14.

Experimental Protocol: Synthesis of Acid Brown 14
Materials:

4-Aminonaphthalene-1-sulfonic acid

Sodium nitrite (NaNO₂)

Hydrochloric acid (HCl)

Resorcinol

Sodium carbonate (Na₂CO₃)

Sodium chloride (NaCl)
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Ice

Distilled water

Procedure:

Part 1: Diazotization of 4-Aminonaphthalene-1-sulfonic acid

Prepare a solution of 4-aminonaphthalene-1-sulfonic acid in water, using sodium carbonate

to aid dissolution if necessary.

Cool the solution to 0-5°C in an ice bath.

Slowly add a pre-cooled aqueous solution of sodium nitrite to the solution of the amine.

While maintaining the temperature at 0-5°C, slowly add concentrated hydrochloric acid

dropwise with constant stirring.

Continue stirring for 30-60 minutes at 0-5°C to ensure complete formation of the diazonium

salt. The completion of the reaction can be checked with starch-iodide paper.

Part 2: Azo Coupling

Dissolve resorcinol in an aqueous solution of sodium carbonate.

Cool the resorcinol solution to 0-5°C in an ice bath.

Slowly add the freshly prepared diazonium salt solution (from Part 1) to the resorcinol

solution with vigorous stirring. Two molar equivalents of the diazonium salt are required for

each mole of resorcinol.

Maintain the temperature below 10°C and a slightly alkaline pH during the addition.

After the addition is complete, continue stirring for several hours until the coupling is

complete.

Part 3: Isolation and Purification
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The precipitated Acid Brown 14 is isolated from the reaction mixture by "salting out," which

involves adding a significant amount of sodium chloride to decrease its solubility.

The precipitate is then collected by filtration.

The filter cake is washed with a brine solution to remove impurities.

The purified dye is then dried in an oven at a suitable temperature to yield the final product

as a red-brown powder.

Toxicological Profile
The toxicological data for Acid Brown 14 is limited. As an azo dye, its toxicity profile is of

interest, particularly concerning the potential for cleavage of the azo bond to form aromatic

amines.

Table 3: Acute Toxicity Data
Test Species Route Value Reference

LD50 Rat Oral > 2000 mg/kg [5]

Discussion of Toxicological Data: The available data suggests that Acid Brown 14 has low

acute toxicity via the oral route.[5] However, prolonged or repeated exposure may cause skin

and eye irritation. As with many dyes, inhalation of the powder should be avoided. There is no

conclusive evidence to suggest that Acid Brown 14 is carcinogenic.

Experimental Protocol: Acute Oral Toxicity (OECD 401
Guideline - Representative)
Objective: To determine the acute oral toxicity of Acid Brown 14 in a rodent model.

Test Animal: Wistar rats, typically young adults, of a single sex (or both if significant differences

are expected).

Procedure:

Animals are fasted overnight prior to dosing.
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A limit test is often performed first, where a high dose (e.g., 2000 mg/kg body weight) is

administered to a small group of animals.

The test substance, Acid Brown 14, is dissolved or suspended in a suitable vehicle (e.g.,

water or corn oil).

The substance is administered by gavage to the test animals.

Animals are observed for mortality, clinical signs of toxicity, and changes in body weight for

at least 14 days.

Key observations include changes in skin, fur, eyes, mucous membranes, respiratory,

circulatory, autonomic and central nervous systems, and somatomotor activity.

A full necropsy is performed on all animals at the end of the observation period.

If mortality is observed in the limit test, further testing with smaller dose groups is conducted

to determine the LD50 value.

Analytical Methods
The analysis of Acid Brown 14 typically involves chromatographic and spectroscopic

techniques to determine its purity and concentration.

Experimental Protocol: High-Performance Liquid
Chromatography (HPLC) - General Method for Azo Dyes
Objective: To separate and quantify Acid Brown 14 in a sample.

Instrumentation:

HPLC system with a UV-Vis detector

C18 reverse-phase column

Mobile Phase:
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A gradient of an aqueous buffer (e.g., ammonium acetate) and an organic solvent (e.g.,

acetonitrile or methanol).

Procedure:

Prepare a standard solution of Acid Brown 14 of known concentration in a suitable solvent

(e.g., water/methanol mixture).

Prepare the sample for analysis by dissolving it in the mobile phase or a compatible solvent.

Set the UV-Vis detector to the wavelength of maximum absorbance (λmax) for Acid Brown
14.

Inject the standard and sample solutions into the HPLC system.

Develop a gradient elution program to achieve good separation of the dye from any

impurities. A typical gradient might start with a high percentage of the aqueous buffer and

gradually increase the percentage of the organic solvent.

Identify the peak corresponding to Acid Brown 14 by comparing the retention time with that

of the standard.

Quantify the amount of Acid Brown 14 in the sample by comparing the peak area to a

calibration curve generated from standards of known concentrations.

Applications and Performance
Acid Brown 14 is primarily used as a dye for textiles and leather.[1] Its performance is

evaluated based on its fastness properties, which indicate the resistance of the color to fading

or bleeding under various conditions.

Table 4: Fastness Properties of Acid Brown 14 on Wool
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Fastness Test ISO Standard AATCC Standard
Rating (1-5, 5 is
best)

Light Fastness 3 4 3-4

Soaping (Fading) 3 3 3

Soaping (Staining) 4-5 - 4-5

Perspiration (Fading) 4 3 3-4

Perspiration (Staining) 3 - 3

Oxygen Bleaching 4 1 1-4

Seawater 3 1-2 1-3

Note: Ratings can vary slightly depending on the source.[2][4]

Conclusion
Acid Brown 14 is a commercially important double azo dye with well-defined chemical and

physical properties. Its synthesis is based on established diazo coupling chemistry. While it

exhibits low acute toxicity, appropriate handling procedures are necessary to minimize

exposure. The analytical characterization of Acid Brown 14 can be readily achieved using

standard chromatographic techniques. Its performance as a dye is moderate, with its suitability

depending on the specific application and required fastness properties. This guide provides a

foundational understanding of Acid Brown 14 for professionals in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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